![molecular formula C14H13N3O3S B5734003 N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-isoxazolecarboxamide](/img/structure/B5734003.png)
N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Benzothiazole derivatives, including N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-3-isoxazolecarboxamide, have been synthesized and evaluated for various activities. The synthesis process often involves the formation of the benzothiazole core followed by substitution at appropriate positions to introduce the ethoxy and isoxazole groups. For instance, Nam et al. (2010) reported the synthesis of similar benzothiazole derivatives for cytotoxic and antimicrobial activities, highlighting the general approach to crafting such molecules (Nam, Dung, Thuong, & Hien, 2010).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives, including this compound, plays a crucial role in their chemical and biological properties. The presence of the benzothiazole and isoxazole rings contributes to the compound's stability and reactivity. Richter et al. (2023) focused on the crystal and molecular structures of related compounds, providing insights into the spatial arrangement and potential interactions of such molecules (Richter, Goddard, Schönefeld, Imming, & Seidel, 2023).
Chemical Reactions and Properties
The reactivity of this compound is influenced by its functional groups and molecular structure. For example, the ethoxy group may undergo substitution reactions, while the isoxazole ring could participate in cycloaddition reactions. Argilagos et al. (1997) described the isomerization of similar N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines to benzothiazoles, indicating the type of chemical transformations these structures can undergo (Argilagos, Trimiño, Cabrera, Linden, & Heimgartner, 1997).
Physical Properties Analysis
The physical properties of this compound, such as melting point, solubility, and crystallinity, are crucial for its handling and application. These properties are determined by the compound's molecular structure and intermolecular forces. Studies like those of Chakraborty et al. (2007) on piroxicam derivatives, provide a methodological basis for analyzing the physical properties of similar compounds (Chakraborty, Ghosh, Cheemala, Jayaselli, Pal, & Mukherjee, 2007).
Chemical Properties Analysis
The chemical properties of this compound, including its acidity/basicity, reactivity towards different reagents, and stability under various conditions, are influenced by the presence and position of its functional groups. The study by Hirokawa et al. (1998) on benzotriazole derivatives demonstrates the type of chemical property evaluations relevant to this compound (Hirokawa, Yamazaki, Yoshida, & Kato, 1998).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3S/c1-3-19-9-4-5-10-12(7-9)21-14(15-10)16-13(18)11-6-8(2)20-17-11/h4-7H,3H2,1-2H3,(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYZVXDVIWLESJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NOC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.